Cas no 1087784-20-0 (3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno2,3-dimidazole-5-carboxylic Acid)

• Product Name: 3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno2,3-dimidazole-5-carboxylic Acid
• CAS No: 1087784-20-0
• MF: C₁₄H₁₂BrN₃O₂S
• MW: 366.232980728149
• MDL: MFCD11505370
• CID: 4570697
• PubChem ID: 39869528
• Update Time: 2025-05-20

3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno2,3-dimidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-2-(dimethylamino)-3H-thieno[2,3-d]imidazole-5-carboxylic acid
• 3H-Thieno[2,3-d]imidazole-5-carboxylic acid, 3-(4-bromophenyl)-2-(dimethylamino)-
• 3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno2,3-dimidazole-5-carboxylic Acid

• MDL： MFCD11505370
• Inchi： 1S/C14H12BrN3O2S/c1-17(2)14-16-10-7-11(13(19)20)21-12(10)18(14)9-5-3-8(15)4-6-9/h3-7H,1-2H3,(H,19,20)
• InChI Key： UMHKWEVMUSNGCY-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC2C=C(C(O)=O)SC=2N1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno2,3-dimidazole-5-carboxylic Acid

3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno[2,3-d]imidazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1087784-20-0, known as 3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno[2,3-d]imidazole-5-carboxylic Acid, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically the imidazole derivatives, which are widely studied for their biological activities and synthetic versatility.

The thieno[2,3-d]imidazole core of this molecule is a fused bicyclic system consisting of a thiazole ring and an imidazole ring. This structure is known for its aromaticity and stability, making it a valuable scaffold for drug design. The 4-bromophenyl substituent attached to the imidazole ring introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. Additionally, the dimethylamino group at position 2 imparts basicity and enhances solubility, which are critical properties for pharmaceutical applications.

Recent studies have explored the antimicrobial activity of this compound, revealing promising results against various bacterial and fungal strains. The carboxylic acid group at position 5 plays a crucial role in hydrogen bonding interactions, which are essential for binding to target enzymes or receptors. Researchers have also investigated its potential as a anticancer agent, with preliminary findings indicating selective cytotoxicity against cancer cell lines.

The synthesis of 3-(4-Bromophenyl)-2-(dimethylamino)-3H-thieno[2,3-d]imidazole-5-carboxylic Acid involves a multi-step process that includes cyclization reactions and functional group transformations. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield, making it more feasible for large-scale production.

In terms of pharmacokinetics, this compound exhibits moderate absorption and distribution properties in preclinical models. Its metabolic stability has been evaluated using in vitro assays, showing minimal susceptibility to phase I and phase II enzymes. These findings suggest that it could be a suitable candidate for further drug development studies.

Moreover, computational studies using molecular docking have provided insights into its binding modes with potential therapeutic targets such as kinases and proteases. The presence of the bromophenyl group enhances π-π interactions, while the dimethylamino group facilitates hydrogen bonding with amino acid residues in the active site.

Despite its promising properties, further research is needed to fully understand its safety profile and efficacy in vivo models. Collaborative efforts between chemists and biologists are ongoing to optimize its structure for improved therapeutic outcomes.